Cas no 57836-11-0 (H-Gly-Sar-Sar-OH)

• Product Name: H-Gly-Sar-Sar-OH
• CAS No: 57836-11-0
• MF: C₈H₁₅N₃O₄
• MW: 217.222401857376
• MDL: MFCD00237968
• CID: 369333
• Update Time: 2025-07-20

H-Gly-Sar-Sar-OH Chemical and Physical Properties

Names and Identifiers

• Glycine,glycyl-N-methylglycyl-N-methyl- (9CI)
• glycyl-sarcosyl-sarcosine
• H-GLY-SAR-SAR-OH
• Glycine, glycyl-N-methylglycyl-N-methyl-
• 2-(2-(2-Amino-N-methylacetamido)-N-methylacetamido)acetic acid
• Gly- SAR-SAR-OH
• H-Gly-Sar-Sar-OH

• MDL： MFCD00237968
• Inchi： 1S/C8H15N3O4/c1-10(6(12)3-9)4-7(13)11(2)5-8(14)15/h3-5,9H2,1-2H3,(H,14,15)
• InChI Key： UUAYUNPQUMIFQH-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C(=O)CN(C(=O)CN)C)C

Computed Properties

• Exact Mass: 217.10635

Experimental Properties

• PSA: 112.73

Additional information on H-Gly-Sar-Sar-OH

Recent Advances in the Study of H-Gly-Sar-Sar-OH (CAS: 57836-11-0) in Chemical Biology and Pharmaceutical Research

The tripeptide H-Gly-Sar-Sar-OH (CAS: 57836-11-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development. Recent studies have highlighted its role as a substrate analog for peptide transporters, particularly in the context of enhancing drug delivery systems.

One of the key areas of investigation has been the compound's interaction with the oligopeptide transporter PepT1 (SLC15A1), which is critical for the absorption of di- and tripeptides in the small intestine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that H-Gly-Sar-Sar-OH exhibits high affinity for PepT1, making it a promising candidate for improving the oral bioavailability of peptide-based drugs. The study utilized advanced molecular docking simulations and in vitro transport assays to elucidate the binding mechanisms, revealing specific hydrogen-bonding interactions with key residues in the transporter's binding pocket.

In addition to its transporter-related applications, recent research has explored the stability and metabolic fate of H-Gly-Sar-Sar-OH. A study in the European Journal of Pharmaceutical Sciences (2024) employed LC-MS/MS techniques to analyze the compound's pharmacokinetic profile in rodent models. The results indicated that H-Gly-Sar-Sar-OH exhibits remarkable resistance to enzymatic degradation, with a plasma half-life significantly longer than that of similar linear peptides. This property is attributed to the presence of sarcosine (Sar) residues, which confer conformational rigidity and reduce susceptibility to proteolytic cleavage.

The synthetic accessibility of H-Gly-Sar-Sar-OH has also been a focus of recent methodological developments. A 2024 paper in Organic Process Research & Development described an optimized solid-phase peptide synthesis (SPPS) protocol that achieves >95% purity with reduced side reactions. The improved method utilizes novel coupling reagents and microwave-assisted synthesis, significantly shortening the production timeline while maintaining high yields. This advancement is particularly relevant for scaling up production for preclinical studies.

Emerging applications in targeted drug delivery represent another exciting frontier for H-Gly-Sar-Sar-OH research. A recent proof-of-concept study demonstrated its utility as a component of self-assembling drug conjugates. When conjugated to anticancer agents through cleavable linkers, the tripeptide facilitated tumor-specific accumulation in xenograft models, as evidenced by PET imaging studies. The researchers attributed this targeting capability to the compound's dual functionality: PepT1-mediated transport combined with the enhanced permeability and retention (EPR) effect.

Looking forward, several research groups have proposed investigating H-Gly-Sar-Sar-OH as a scaffold for developing novel protease inhibitors. Computational modeling suggests that its unique backbone conformation could be exploited to design transition-state analogs for medically important proteases. Preliminary in silico studies have shown promising docking scores against HIV-1 protease and SARS-CoV-2 main protease, though experimental validation remains pending.

In conclusion, the growing body of research on H-Gly-Sar-Sar-OH (57836-11-0) underscores its multifaceted potential in pharmaceutical applications. From enhancing drug delivery to serving as a building block for novel therapeutics, this compound continues to reveal new opportunities at the interface of chemistry and biology. Future studies will likely focus on translational applications, particularly in overcoming biological barriers to peptide drug delivery and developing next-generation targeted therapies.